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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

Essential Safety and Handling of Sulfo-Cy7.5
Maleimide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sulfo-Cy7.5 maleimide. Adherence to these

procedures is vital for minimizing risk and ensuring the integrity of your research. While a

specific Safety Data Sheet (SDS) for Sulfo-Cy7.5 maleimide is not readily available, this

document compiles safety protocols based on the known hazards of its constituent parts: a

cyanine dye and a maleimide group.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Sulfo-Cy7.5 maleimide in either solid or solution form, a comprehensive PPE

plan is mandatory. The maleimide group is a potent thiol-reactive agent, and cyanine dyes can

be irritating.[1]
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Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is a good practice. Always

check the manufacturer's data

for breakthrough times.[2]

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be splash-proof.

A face shield should be worn

over goggles when handling

the powder or solutions.[2]

Body
Laboratory Coat and

Chemical-Resistant Apron

A fully buttoned lab coat is the

minimum requirement. An

apron provides an additional

layer of protection against

splashes.[2]

Respiratory Fume Hood or Respirator

All handling of the solid

powder and stock solutions

should occur in a certified

chemical fume hood to

minimize inhalation risk.[2][3]

II. Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Sulfo-Cy7.5 maleimide is essential to prevent exposure

and contamination.

A. Pre-Handling Preparations:

Consult Safety Data Sheets (SDS): Review the SDS for similar cyanine dyes and maleimide

compounds to understand the potential hazards.

Designate a Handling Area: All work with Sulfo-Cy7.5 maleimide should be conducted in a

designated area, preferably within a chemical fume hood.[2]
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Assemble Materials: Before starting, ensure all necessary equipment, including PPE and

spill cleanup materials, is readily available.[2]

B. Handling Procedures:

Weighing and Reconstitution:

When weighing the solid form, do so in a fume hood to avoid creating and inhaling dust

particles.[2] Use a calibrated analytical balance and appropriate tools like a clean spatula.

[3]

When reconstituting, add the solvent slowly to the dye to prevent splashing.[2] Sulfo-
Cy7.5 maleimide is soluble in water, DMF, and DMSO.[4][5]

Storage:

Store the solid compound at -20°C, protected from light and moisture.[1][4]

Stock solutions in anhydrous DMSO or DMF can be stored at -20°C for up to a month,

while storage at -80°C can extend the stability to 6 months.[1][6] Always seal containers

tightly.[1]

Labeling: Clearly label all containers with the compound name, concentration, date, and

appropriate hazard warnings.[2]

C. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all work surfaces and equipment that have

come into contact with the dye.[2]

Waste Disposal:

All waste contaminated with Sulfo-Cy7.5 maleimide should be considered hazardous

waste.[2]

Dispose of waste in accordance with local, state, and federal regulations for chemical

waste.[1]
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Segregate waste streams. Do not mix with other incompatible waste.

For spills, absorb the material with an inert substance and dispose of it as chemical waste.

[1]

Quantitative Data Summary
Parameter Value Source

Storage Temperature (Solid) -20°C [1][4]

Storage Temperature (Stock

Solution)

-20°C (up to 1 month); -80°C

(up to 6 months)
[1][6]

Solubility Water, DMF, DMSO [4][5]

Excitation Maximum (Ex) ~788 nm [5]

Emission Maximum (Em) ~797 nm [5]
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Caption: Workflow for the safe handling of Sulfo-Cy7.5 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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